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Compound of Interest

Compound Name: Ferrous picrate

Cat. No.: B1611519 Get Quote

Synthesis of Iron(II) Picrate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the synthesis of iron(II) picrate through the direct reaction

of picric acid with iron powder. Iron(II) picrate, a compound of interest for its energetic

properties and potential applications in various fields, can be reliably synthesized in a

laboratory setting. This document provides a comprehensive overview of the experimental

protocol, quantitative data, and a visualization of the synthesis workflow.

Physicochemical Properties of Synthesized Iron(II)
Picrate
The direct reaction of picric acid with iron powder yields iron(II) picrate as a hydrated salt. The

properties of the synthesized product are summarized below.
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Property Value Reference

Chemical Formula Fe(C₆H₂N₃O₇)₂·nH₂O [1]

Iron Valence State Fe²⁺ [1]

Hydration State Hexahydrate to Octahydrate [1]

Dehydration Temperature 300-400 K [1]

Appearance Yellow to black crystals [1]

Thermal Analysis Data
Thermal analysis provides critical information regarding the stability and decomposition of

iron(II) picrate. The following table summarizes the key findings from Differential Scanning

Calorimetry (DSC) and Thermogravimetry (TG) analyses.

Analysis Observation Temperature Reference

DSC
Onset of

decomposition
Lower than picric acid [1]

TG
Dehydration of

combined water
300-400 K [1]

Experimental Protocol: Synthesis of Iron(II) Picrate
from Iron Powder and Picric Acid
This section provides a detailed methodology for the synthesis of iron(II) picrate as reported in

the scientific literature.[1]

Materials:

Picric acid

Iron powder (200 mesh)

Deionized water
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Dichloromethane

Equipment:

Beaker (1000 ml)

Magnetic stirrer

pH meter

Filtration apparatus

Drying oven or ventilation hood

Procedure:

Preparation of Saturated Picric Acid Solution: Dissolve a sufficient amount of picric acid in

500 ml of deionized water to create a saturated solution.

Reaction: Slowly add 20 g of 200 mesh iron powder to the saturated picric acid solution at

room temperature.

Stirring: Stir the mixture for 2 hours. The reaction is considered complete when the pH of the

solution reaches 6.

Filtration: Filter the reacted solution to separate the unreacted iron powder precipitate.

Drying: Dry the filtrate by ventilation in a fume hood to obtain the crystalline product. The

resulting crystals may be yellow or black.

Purification: Purify the synthesized iron picrate by washing with dichloromethane to remove

any unreacted picric acid.

Visualizing the Synthesis and Workflow
The following diagrams illustrate the chemical reaction and the experimental workflow for the

synthesis of iron(II) picrate.
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Caption: Reaction scheme for the synthesis of Iron(II) Picrate.
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Caption: Experimental workflow for Iron(II) Picrate synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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